Cas no 1361885-79-1 (5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid)

5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid is a fluorinated pyridine derivative characterized by its unique trifluoromethyl and difluoromethyl substituents, which enhance its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The aminomethyl group provides a versatile handle for further functionalization, while the acetic acid moiety offers solubility and compatibility with coupling reactions. Its structural features make it valuable for designing bioactive compounds, particularly in the development of enzyme inhibitors or receptor modulators. The fluorine atoms contribute to improved metabolic stability and lipophilicity, making it a promising candidate for medicinal chemistry applications. This compound is typically handled under controlled conditions due to its reactive functional groups.

5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid structure

1361885-79-1 structure

Product Name:5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid

CAS No:1361885-79-1

MF:C₁₀H₉F₅N₂O₂

MW:284.182679891586

CID:4798284

Update Time:2025-06-12

5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid
- Inchi： 1S/C10H9F5N2O2/c11-9(12)8-7(10(13,14)15)5(1-6(18)19)4(2-16)3-17-8/h3,9H,1-2,16H2,(H,18,19)
- InChI Key： HRYBFKOPCZVOIC-UHFFFAOYSA-N
- SMILES： FC(C1C(C(F)F)=NC=C(CN)C=1CC(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 324
XLogP3: -1.6
Topological Polar Surface Area: 76.2

5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022000768-500mg	5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid	1361885-79-1	97%	500mg	$940.80	2022-04-02
Alichem	A022000768-1g	5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid	1361885-79-1	97%	1g	$1,629.60	2022-04-02

5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid

Research Brief on 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1361885-79-1)

The compound 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1361885-79-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceutical agents. The presence of multiple fluorine atoms and an aminomethyl group in its structure enhances its reactivity and bioavailability, making it a promising candidate for further development. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the development of small-molecule inhibitors of protein kinases. The results demonstrated significant inhibitory activity against a range of kinase targets, suggesting its potential utility in the treatment of cancers and autoimmune diseases. The study also provided insights into the compound's mechanism of action, highlighting its ability to form stable interactions with the active sites of target enzymes.

Another notable application of 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid is in the field of positron emission tomography (PET) imaging. Researchers have explored its use as a radiolabeled probe for the detection of specific biomarkers in vivo. Preliminary results indicate high specificity and binding affinity, paving the way for its potential use in diagnostic imaging.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1361885-79-1) represents a versatile and valuable scaffold in medicinal chemistry. Its unique structural attributes and demonstrated biological activity make it a compelling subject for further investigation. Future studies will likely explore its potential in a broader range of therapeutic areas, solidifying its role in the development of next-generation pharmaceuticals.